Cas no 1806306-17-1 (2,6-Dibromo-3,5-difluorophenylacetonitrile)

2,6-Dibromo-3,5-difluorophenylacetonitrile structure
1806306-17-1 structure
Product Name:2,6-Dibromo-3,5-difluorophenylacetonitrile
CAS No:1806306-17-1
MF:C8H3Br2F2N
MW:310.920927286148
CID:4707322
Update Time:2023-08-15

2,6-Dibromo-3,5-difluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-3,5-difluorophenylacetonitrile
    • Inchi: 1S/C8H3Br2F2N/c9-7-4(1-2-13)8(10)6(12)3-5(7)11/h3H,1H2
    • InChI Key: UQRQRXPSKIPIOD-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C=1CC#N)Br)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Topological Polar Surface Area: 23.8
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